Cas no 913836-13-2 (4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid)

4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid is a boronic acid derivative featuring a sulfamoyl linker with cyclohexyl and 4-methoxybenzyl substituents. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the electron-rich aromatic system and steric modulation provided by the methoxybenzyl and cyclohexyl groups, which can enhance reactivity and selectivity. The boronic acid moiety facilitates efficient transmetalation, making it useful in the synthesis of biaryl structures for pharmaceutical and materials science applications. Its stability under mild conditions and compatibility with diverse coupling partners further underscore its utility in organic synthesis and medicinal chemistry research.
4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid structure
913836-13-2 structure
Product Name:4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
CAS No:913836-13-2
MF:C20H26BNO5S
MW:403.300144672394
MDL:MFCD09027240
CID:839844
PubChem ID:44886954
Update Time:2025-05-28

4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
    • N-CYCLOHEXYL-N-(4-METHOXYBENZYL) 4-BORONOBENZENESULFONAMIDE
    • 4-[Cyclohexyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid
    • (4-(N-Cyclohexyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid
    • [4-[cyclohexyl-[(4-methoxyphenyl)methyl]sulfamoyl]phenyl]boronic acid
    • 4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
    • BS-24713
    • 913836-13-2
    • MFCD09027240
    • AKOS015840888
    • DTXSID50661241
    • (4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronicacid
    • SCHEMBL15798156
    • (4-{Cyclohexyl[(4-methoxyphenyl)methyl]sulfamoyl}phenyl)boronic acid
    • CS-0176140
    • MDL： MFCD09027240
    • Inchi： 1S/C20H26BNO5S/c1-27-19-11-7-16(8-12-19)15-22(18-5-3-2-4-6-18)28(25,26)20-13-9-17(10-14-20)21(23)24/h7-14,18,23-24H,2-6,15H2,1H3
    • InChI Key： NRLGPZDODJYKCR-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=CC=1)(N(CC1C=CC(=CC=1)OC)C1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 403.16200
  • Monoisotopic Mass: 403.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.4A^2

Experimental Properties

  • PSA: 95.45000
  • LogP: 2.97940

4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116391-25g
(4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
 913836-13-2 97%
25g
 $665.38 2023-08-31
TRC
C991733-100mg
4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
 913836-13-2
100mg
 $64.00 2023-05-18
TRC
C991733-250mg
4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
 913836-13-2
250mg
 $75.00 2023-05-18
TRC
C991733-500mg
4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
 913836-13-2
500mg
 $87.00 2023-05-18
TRC
C991733-1g
4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
 913836-13-2
1g
 $98.00 2023-05-18
Matrix Scientific
092292-1g
(4-(N-Cyclohexyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid, 97%
 913836-13-2 97%
1g
 $284.00 2023-09-10
Matrix Scientific
092292-5g
(4-(N-Cyclohexyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid, 97%
 913836-13-2 97%
5g
 $756.00 2023-09-10
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53053-250mg
4-[Cyclohexyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid, 97%
 913836-13-2 97%
250mg
 ￥1318.00 2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53053-1g
4-[Cyclohexyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid, 97%
 913836-13-2 97%
1g
 ￥4220.00 2023-07-20
abcr
AB271006-1 g
4-(N-Cyclohexyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid; 97%
 913836-13-2
1 g
 €161.00 2023-07-20

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